Cas no 1376760-13-2 (methyl 6-chloro-3-fluoro-2-methylbenzoate)

Methyl 6-chloro-3-fluoro-2-methylbenzoate is a fluorinated and chlorinated benzoate ester with a methyl substituent, offering versatile reactivity in organic synthesis. Its structure combines halogenated and ester functional groups, making it a valuable intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both chlorine and fluorine enhances its utility in cross-coupling reactions and further derivatization. The methyl ester group provides stability while allowing easy hydrolysis or transesterification. This compound is particularly useful in constructing complex molecules due to its selective reactivity and compatibility with various catalytic systems. High purity grades ensure consistent performance in research and industrial applications.

methyl 6-chloro-3-fluoro-2-methylbenzoate structure

1376760-13-2 structure

Product Name:methyl 6-chloro-3-fluoro-2-methylbenzoate

CAS No:1376760-13-2

MF:C₉H₈ClFO₂

MW:202.610025405884

CID:4594956

PubChem ID:68748152

Update Time:2025-06-08

methyl 6-chloro-3-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 6-chloro-3-fluoro-2-methylbenzoate
- Benzoic acid, 6-chloro-3-fluoro-2-methyl-, methyl ester
- Inchi： 1S/C9H8ClFO2/c1-5-7(11)4-3-6(10)8(5)9(12)13-2/h3-4H,1-2H3
- InChI Key： XSIQLKKLCBHNJS-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=C(Cl)C=CC(F)=C1C

Computed Properties

Exact Mass: 202.0196853g/mol
Monoisotopic Mass: 202.0196853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015010391-250mg	Methyl 6-chloro-3-fluoro-2-methylbenzoate	1376760-13-2	97%	250mg	475.20 USD	2021-06-21
Alichem	A015010391-500mg	Methyl 6-chloro-3-fluoro-2-methylbenzoate	1376760-13-2	97%	500mg	855.75 USD	2021-06-21
Alichem	A015010391-1g	Methyl 6-chloro-3-fluoro-2-methylbenzoate	1376760-13-2	97%	1g	1,519.80 USD	2021-06-21
Enamine	EN300-1717460-0.05g	methyl 6-chloro-3-fluoro-2-methylbenzoate	1376760-13-2	95%	0.05g	$218.0	2023-09-20
Enamine	EN300-1717460-0.1g	methyl 6-chloro-3-fluoro-2-methylbenzoate	1376760-13-2	95%	0.1g	$326.0	2023-09-20
Enamine	EN300-1717460-0.25g	methyl 6-chloro-3-fluoro-2-methylbenzoate	1376760-13-2	95%	0.25g	$466.0	2023-09-20
Enamine	EN300-1717460-0.5g	methyl 6-chloro-3-fluoro-2-methylbenzoate	1376760-13-2	95%	0.5g	$735.0	2023-09-20
Enamine	EN300-1717460-1.0g	methyl 6-chloro-3-fluoro-2-methylbenzoate	1376760-13-2	95%	1g	$943.0	2023-06-04
Enamine	EN300-1717460-2.5g	methyl 6-chloro-3-fluoro-2-methylbenzoate	1376760-13-2	95%	2.5g	$1848.0	2023-09-20
Enamine	EN300-1717460-5.0g	methyl 6-chloro-3-fluoro-2-methylbenzoate	1376760-13-2	95%	5g	$2732.0	2023-06-04